Cas no 1568169-67-4 ((1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol)
1568169-67-4 structure
Product Name:(1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
CAS No:1568169-67-4
MF:C9H8F4O
MW:208.152836799622
CID:6364800
PubChem ID:80041427
Update Time:2024-01-13
(1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
- Benzenemethanol, 2-fluoro-α-methyl-5-(trifluoromethyl)-, (αS)-
- (S)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-ol
- CS-0266633
- 1568169-67-4
- (1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanol
- AKOS018601859
- (1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
- EN300-1931462
- CNVONMFKJTVJKL-YFKPBYRVSA-N
-
- Inchi： 1S/C9H8F4O/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5,14H,1H3/t5-/m0/s1
- InChI Key： CNVONMFKJTVJKL-YFKPBYRVSA-N
- SMILES： [C@H](C1C(=CC=C(C(F)(F)F)C=1)F)(O)C
Computed Properties
- Exact Mass: 208.05112752g/mol
- Monoisotopic Mass: 208.05112752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.315±0.06 g/cm3(Predicted)
- Boiling Point: 185.6±35.0 °C(Predicted)
- pka: 13.76±0.20(Predicted)
(1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931462-1g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-5g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 5g |
$2443.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-10g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 10g |
$3622.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-0.05g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-0.1g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-0.25g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-0.5g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-1.0g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 1g |
$943.0 | 2023-05-25 | ||
| Enamine | EN300-1931462-2.5g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1931462-5.0g |
(1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol |
1568169-67-4 | 5g |
$2732.0 | 2023-05-25 |
(1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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